1-(5-Methoxy-3,4-dihydronaphthalen-2-yl)pyrrolidine

• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 1-(5-methoxy-3,4-dihydronaphthalen-2-yl)pyrrolidine
• InChI: InChI=1S/C15H19NO/c1-17-15-6-4-5-12-11-13(7-8-14(12)15)16-9-2-3-10-16/h4-6,11H,2-3,7-10H2,1H3
• InChI Key: RABFPLIPOMMNLE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC2=C1CCC(=C2)N3CCCC3

Description

1-(5-Methoxy-3,4-dihydronaphthalen-2-yl)pyrrolidine is a useful research compound. Its molecular formula is C15H19NO and its molecular weight is 229.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 5-methoxy-2-tetralone (100 g, 0.68 mmol), pyrrolidine (85.7 ml, 1.03 mol) and p-toluenesulfonic acid (100 mg, catalytic) in benzene (1.2L) was heated at reflux under Dean-Stark conditions for 4 h. The mixture was cooled and the solvent evaporated to give the title compound as a brown oil (155 g, 99%).